Potassium bromide

• IUPAC Name: potassium;bromide
• InChI: InChI=1S/BrH.K/h1H;/q;+1/p-1
• InChI Key: IOLCXVTUBQKXJR-UHFFFAOYSA-M
• Canonical SMILES: [K+].[Br-]
• Molecular Formula: BrK, KBr
• DSSTOX Substance ID: DTXSID5025946
• Molecular Weight: 119.00 g/mol
• Physical Description: Potassium bromide appears as odorless colorless crystals or white crystalline powder or white granular solid with a pungent bitter saline taste. Aqueous solutions are neutral (pH about 7). (NTP, 1992), Dry Powder; Liquid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid, Colorless or white solid; Slightly hygroscopic; [HSDB] White odorless powder; [MSDSonline]
• Boiling Point: 2615 °F at 760 mmHg (NTP, 1992), 1435 °C
• Solubility: greater than or equal to 100 mg/mL at 59 °F (NTP, 1992), In water, 67.8 g/100 g at 25 °C, Soluble in water, 1 g dissolves in 1.5 mL water, 1 mL boiling water, 1 g dissolves in 250 mL alcohol, 21 mL boiling alcohol, 4.6 mL glycerol, For more Solubility (Complete) data for Potassium bromide (6 total), please visit the HSDB record page.
• Density: 2.75 at 77 °F (NTP, 1992) - Denser than water; will sink, 2.74 g/cu cm at 25 °C
• Vapor Pressure: 1 mmHg at 1463 °F (NTP, 1992), VP: 1 mm Hg at 795 °C
• Color/Form: Colorless crystals or white granules or powder, Colorless cubic crystals, White, crystalline powder or granules
• CAS RN: 7758-02-3
• Melting Point: 1346 °F (NTP, 1992), 730 °C

Description

Potassium bromide (KBr) is an ionic compound that has been extensively studied due to its interesting electronic structure and molecular properties. It is known for its crystal structure similar to rocksalt, and its heavier ions compared to other alkali halides result in unique Raman frequency shifts . The electronic structure and molecular properties of KBr have been theoretically analyzed, highlighting its nuclear quadrupole coupling constants, isotope shifts, spectroscopic constants, relativistic interactions, molecular force constants, and the electronic dipole moment .

Synthesis Analysis

The synthesis of potassium bromide can involve the formation of small non-stoichiometric bromine-doped potassium clusters. These clusters have been obtained through methods such as the Knudsen cell combined with surface ionization and have been characterized using mass spectrometry. Theoretical studies, including density functional theory optimizations, have been conducted to determine the geometrical structure and stability parameters of these clusters, which are considered to be part of the "superalkali" clusters group .

Molecular Structure Analysis

An X-ray diffraction analysis of potassium bromide has provided detailed insights into its molecular structure. The study determined the structure factors, temperature parameters, and crystal radii of the ions. It also revealed deviations from spherical symmetry in the outer electron distributions of potassium and bromide ions, indicating compression in the crystalline environment .

Chemical Reactions Analysis

The chemical behavior of potassium bromide under various conditions has been a subject of research. For instance, the pressure-induced B1-B2 transition in potassium bromide has been investigated using molecular dynamics simulations. The study revealed the mechanisms and nucleation characteristics of the phase transition, which are influenced by the hardness and softness of the ions .

Physical and Chemical Properties Analysis

The physical and chemical properties of potassium bromide have been analyzed in different contexts. The conductance of aqueous solutions of KBr has been measured across various temperatures, providing data on the limiting mobility of bromide ions . Additionally, the kinetics of crystallization from aqueous solutions have been studied, determining the densities, saturation line, nucleation, and activation energy for deposition onto the crystal lattice . The transference numbers of KBr in aqueous solutions have also been determined, offering insights into the ionic transport within the solution .

Geochemical Characteristics

Potassium bromide's geochemical characteristics have been reviewed, particularly in the context of marine phase potassium deposits. The bromide content in marine evaporates has been used to evaluate variations in seawater composition throughout the Phanerozoic, which is crucial for understanding the formation mechanisms of MgSO4-free potassium deposits .

Case Studies

Specific case studies, such as the synthesis and crystal structure of 2:7 (2.2.2-cryptand)potassium bromide hydrate, have been conducted. This study synthesized crystals and analyzed their structure using X-ray diffraction, revealing the coordination polyhedron of the K+ cation and the hydrogen-bonded infinite chain formed by bromide anions and water molecules .

Scientific Research Applications

1. Epilepsy Treatment in Veterinary Medicine

Potassium bromide is widely recognized for its use in treating epilepsy in animals, particularly dogs and cats. This application leverages its anticonvulsant properties, and research has focused on understanding its pharmacokinetics, efficacy, and safety in various animal species. Studies have explored optimal dosing regimens, interactions with other medications, and the impact on different physiological systems in animals receiving potassium bromide therapy (Boothe, George, Couch, 2002); (Baird-Heinz, Van Schoick, Pelsor, Ranivand, Hungerford, 2012).

2. Groundwater and Soil Studies

Potassium bromide has been employed as a tracer in environmental studies, particularly in understanding the behavior of chemicals in soil and groundwater. It aids in tracing the movement of water-soluble chemicals, thereby providing insights into environmental dynamics and pollution patterns. Research in this area has highlighted the importance of potassium bromide in environmental monitoring and pollution control studies (Bech, Rosenbom, Sørensen, Jacobsen, 2017); (Owens, Edwards, 1992).

3. Bromoderma and Skin Disorders

Potassium bromide has been identified as a cause of certain skin disorders, such as bromoderma. Research in this field focuses on understanding the clinical manifestations, diagnosis, and management of skin conditions resulting from potassium bromide exposure. These studies contribute to dermatological knowledge, particularly in the context of drug-induced skin disorders (Diener, Sorní, Ruile, Rude, Kruse, Becker, Bork, Berg, 1998).

4. Effects on Cognitive and Memory Function

Studies have also been conducted to understand the impact of potassium bromide on cognitive functions and memory. This research is crucial in determining the broader effects of potassium bromide beyond its primary application in treating epilepsy. The findings contribute to our understanding of the neurological implications of potassium bromide use (Safdari, Rabbani, Hosseini-Sharifabad, 2017).

5. Veterinary Medicine and Animal Health

In addition to its use in treating epilepsy, potassium bromide's effects on animal health have been a subject of veterinary research. Studies have looked at its impact on various animal systems, including renal function and thyroid health, which are critical in ensuring the safe and effective use of this drug in veterinary medicine (Nichols, Trepanier, Linn, 1996); (Paull, Scott-Moncrieff, Denicola, Glickman, Refsal, Glickman, 2003).

Safety And Hazards

Potassium Bromide may cause respiratory irritation, skin irritation, serious eye irritation, and drowsiness or dizziness. It is harmful to aquatic life. Dust may cause irritation to the respiratory tract. Ingestion may cause nausea, vomiting, and abdominal pain.

Future Directions

Potassium bromide marked the first effective treatment for epilepsy. Since then new anti-epileptics with various degrees of success have come on the market, partly through chance and partly as clinicians and researchers develop their understanding of how these drugs work. Researchers are also exploring the use of KBr in the production of graphene for supercapacitor applications.

Synthesis routes and methods

Procedure details

Into a 500mL three-necked flask equipped with a dropping funnel, condenser, thermometer and mechanical stirrer were charged 50 grams of methylene-1,2-dioxybenzene (MDOB), 50 grams of methylene dibromide (Me2Br2) and 20 grams of 34% aqueous potassium bromide. With stirring, an aqueous potassium tribromide solution--formed from 165 grams of 34% aqueous KBr and 65 grams of elemental bromine--was added slowly over a two-hour period during which time the mildly exothermic reaction kept the reaction mixture at or slightly below 30° C. Samples were taken when 25%, 50%, 75% and 100% of the aqueous KBr3 solution had been added in order to determine the extent to which monobromination to methylene-1,2-dioxy-4-bromobenzene (BrMDOB) and dibromination to Br2MDOB had occurred. Another sample was taken after stirring the final reaction mixture for 30 minutes. Gas chromatographic analysis of these samples gave the following results (expressed in terms of percentages of the designated materials present):